Cas no 2172126-87-1 (benzyl N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate)

• Product Name: benzyl N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate
• CAS No: 2172126-87-1
• MF: C₁₇H₂₄ClNO₄S
• MW: 373.894762992859
• CID: 6188400
• PubChem ID: 165528328
• Update Time: 2025-10-29

benzyl N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate
• EN300-1440669
• 2172126-87-1
• benzyl N-(1-{1-[(chlorosulfonyl)methyl]cyclobutyl}-2-methylpropyl)carbamate

• Inchi： 1S/C17H24ClNO4S/c1-13(2)15(17(9-6-10-17)12-24(18,21)22)19-16(20)23-11-14-7-4-3-5-8-14/h3-5,7-8,13,15H,6,9-12H2,1-2H3,(H,19,20)
• InChI Key： NRQSBXHDRSSSSC-UHFFFAOYSA-N
• SMILES： ClS(CC1(C(C(C)C)NC(=O)OCC2C=CC=CC=2)CCC1)(=O)=O

Computed Properties

• Exact Mass: 373.1114571g/mol
• Monoisotopic Mass: 373.1114571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 80.8Ų

Additional information on benzyl N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate

Benzyl N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate: A Comprehensive Overview

Benzyl N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate, with the CAS number 2172126-87-1, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a benzyl group, a carbamate functional group, and a chlorosulfonyl-substituted cyclobutane ring. The integration of these structural elements contributes to its unique chemical properties and potential applications.

Recent studies have highlighted the compound's potential as a pesticide intermediate. Researchers have explored its ability to inhibit key enzymes in pest species, making it a promising candidate for the development of eco-friendly pest control solutions. The chlorosulfonyl group in the molecule plays a crucial role in enhancing its bioactivity, while the cyclobutane ring provides structural stability, ensuring prolonged efficacy in various environmental conditions.

In addition to its agricultural applications, Benzyl N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate has shown potential in the pharmaceutical industry. Preclinical studies suggest that it may serve as a lead compound for developing novel anti-inflammatory agents. The compound's ability to modulate inflammatory pathways without causing significant cytotoxicity makes it an attractive candidate for further research and development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the chlorosulfonyl-substituted cyclobutane ring and the subsequent coupling with the benzyl carbamate group. Advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to confirm the compound's structure and purity, ensuring its reliability for experimental purposes.

From an environmental perspective, Benzyl N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate demonstrates favorable biodegradation characteristics. Studies indicate that it undergoes rapid breakdown under aerobic conditions, minimizing its ecological footprint. This attribute is particularly valuable in agricultural settings where reducing environmental impact is a priority.

In conclusion, Benzyl N-(1-{1-(chlorosulfonyl)methylcyclobutyl}-2-methylpropyl)carbamate (CAS No: 2172126-87-1) represents a cutting-edge advancement in chemical synthesis with diverse applications across multiple industries. Its unique structure, combined with recent research findings, positions it as a pivotal compound in both agricultural pest management and pharmaceutical innovation. As further studies unfold, this compound is expected to contribute significantly to sustainable agricultural practices and therapeutic advancements.